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Compound of Interest

Compound Name: 2',7'-Difluorofluorescein

Cat. No.: B044483

This technical support center provides troubleshooting guidance and answers to frequently
asked questions (FAQs) to help researchers, scientists, and drug development professionals
optimize the signal-to-noise ratio in 2',7'-Difluorofluorescein (DFF) assays for the detection of
reactive oxygen species (ROS).

Frequently Asked Questions (FAQSs)

Q1: What is 2',7'-Difluorofluorescein (DFF) and how does it detect ROS?

2',7'-Difluorofluorescein, often sold as Oregon Green™ 488, is a fluorescent probe used to
detect reactive oxygen species within cells. The assay typically uses the diacetate form, 2',7'-
Difluorofluorescein diacetate (H2DFF-DA or DFF-DA), which is a non-fluorescent and cell-
permeable molecule. Once inside the cell, intracellular esterases cleave the acetate groups,
converting it to the non-fluorescent 2',7'-Difluorodihydrofluorescein (H2DFF). In the presence of
ROS, H2DFF is oxidized to the highly fluorescent 2',7'-Difluorofluorescein (DFF). The
resulting fluorescence intensity is directly proportional to the level of intracellular ROS.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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